Cas no 1335813-28-9 (Benzenepropanol, γ-amino-2,6-bis(trifluoromethyl)-, (γR)-)

• Product Name: Benzenepropanol, γ-amino-2,6-bis(trifluoromethyl)-, (γR)-
• CAS No: 1335813-28-9
• MF: C₁₁H₁₁F₆NO
• MW: 287.201564073563
• CID: 5914890
• PubChem ID: 131872291
• Update Time: 2025-07-09

Benzenepropanol, γ-amino-2,6-bis(trifluoromethyl)-, (γR)- Chemical and Physical Properties

Names and Identifiers

• 1335813-28-9
• (3R)-3-amino-3-[2,6-bis(trifluoromethyl)phenyl]propan-1-ol
• Benzenepropanol, γ-amino-2,6-bis(trifluoromethyl)-, (γR)-

• Inchi： 1S/C11H11F6NO/c12-10(13,14)6-2-1-3-7(11(15,16)17)9(6)8(18)4-5-19/h1-3,8,19H,4-5,18H2/t8-/m1/s1
• InChI Key： YRVCPFPXZLZQQQ-MRVPVSSYSA-N
• SMILES： C1([C@H](N)CCO)=C(C(F)(F)F)C=CC=C1C(F)(F)F

Computed Properties

• Exact Mass: 287.07448295g/mol
• Monoisotopic Mass: 287.07448295g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 268
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 46.2Ų

Experimental Properties

• Density: 1.382±0.06 g/cm3(Predicted)
• Boiling Point: 287.4±35.0 °C(Predicted)
• pka: 14.82±0.10(Predicted)

Additional information on Benzenepropanol, γ-amino-2,6-bis(trifluoromethyl)-, (γR)-

Recent Advances in the Study of Benzenepropanol, γ-amino-2,6-bis(trifluoromethyl)-, (γR)- (CAS: 1335813-28-9)

The compound Benzenepropanol, γ-amino-2,6-bis(trifluoromethyl)-, (γR)- (CAS: 1335813-28-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This chiral molecule, characterized by its trifluoromethyl groups and γ-amino alcohol moiety, exhibits unique physicochemical properties that make it a promising candidate for various therapeutic applications. Recent studies have focused on its synthesis, biological activity, and potential as a building block for drug development.

A 2023 study published in the Journal of Medicinal Chemistry explored the asymmetric synthesis of this compound using a novel catalytic system. The researchers achieved high enantioselectivity (up to 98% ee) through a rhodium-catalyzed hydrogenation approach, which represents a significant improvement over previous methods. The study also investigated the compound's stability under physiological conditions, demonstrating its potential for in vivo applications.

In pharmacological research, Benzenepropanol, γ-amino-2,6-bis(trifluoromethyl)-, (γR)- has shown remarkable activity as a modulator of GABA receptors. A preclinical study conducted by researchers at the University of California demonstrated its ability to selectively enhance GABA_A receptor function without the sedative effects typically associated with benzodiazepines. This finding suggests potential applications in the treatment of anxiety disorders and epilepsy with reduced side effects.

The compound's unique structural features, particularly the trifluoromethyl groups, contribute to its enhanced metabolic stability and membrane permeability. Recent computational studies have utilized molecular docking simulations to predict its binding affinity with various neurological targets, providing valuable insights for structure-activity relationship (SAR) optimization.

Ongoing clinical research is investigating derivatives of this compound for their potential in treating neurodegenerative diseases. Early results indicate neuroprotective effects in cellular models of Parkinson's disease, possibly through modulation of oxidative stress pathways. However, further studies are needed to fully elucidate its mechanism of action and therapeutic potential.

From a chemical perspective, the compound serves as a versatile intermediate for the synthesis of more complex pharmaceutical agents. Recent patent applications have highlighted its use in creating novel antidepressants and anticonvulsants, with several candidates currently in preclinical development stages.

Future research directions include exploring the compound's potential in combination therapies and investigating its pharmacokinetic properties in greater detail. The unique combination of structural features in Benzenepropanol, γ-amino-2,6-bis(trifluoromethyl)-, (γR)- continues to make it a molecule of significant interest in medicinal chemistry and drug discovery efforts.